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Compound of Interest

Compound Name:
Ethyl 4-methylpyrimidine-5-

carboxylate

Cat. No.: B145769 Get Quote

In-Depth Technical Guide: Ethyl 4-
methylpyrimidine-5-carboxylate
CAS Number: 110960-73-1

This technical guide provides a comprehensive overview of Ethyl 4-methylpyrimidine-5-
carboxylate, a heterocyclic compound of interest to researchers and professionals in drug

development and chemical synthesis. This document details its chemical and physical

properties, outlines a general synthesis protocol, and discusses its potential biological

significance.

Chemical and Physical Properties
Ethyl 4-methylpyrimidine-5-carboxylate is a pyrimidine derivative with the molecular formula

C₈H₁₀N₂O₂ and a molecular weight of 166.18 g/mol .[1] While specific experimental data on the

physical properties of this exact compound are not readily available in the cited literature, data

for structurally similar compounds can provide estimations. For instance, related pyrimidine

derivatives exist as solids at room temperature.

Table 1: Physicochemical Properties of Ethyl 4-methylpyrimidine-5-carboxylate and Related

Compounds
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Property
Value for Ethyl 4-
methylpyrimidine-5-
carboxylate

Value for Related
Compounds

CAS Number 110960-73-1[1] -

Molecular Formula C₈H₁₀N₂O₂[1] -

Molecular Weight 166.18 g/mol [1] -

Melting Point Data not available

191-194 °C (for Ethyl 4-

hydroxy-2-methylpyrimidine-5-

carboxylate)[2]

Boiling Point Data not available

267.9 °C at 760 mmHg (for

Ethyl 4-hydroxy-2-

methylpyrimidine-5-

carboxylate)[2]

Solubility Data not available

Soluble in chloroform/methanol

(for Ethyl 4-methyl-5-

imidazolecarboxylate)

Synthesis and Experimental Protocols
The synthesis of pyrimidine-5-carboxylic acid esters can be achieved through various methods.

A general and widely applicable method involves the condensation of an amidinium salt with a

suitable three-carbon building block.

General Synthesis of 2-Substituted Pyrimidine-5-
Carboxylic Esters
A common route to pyrimidine-5-carboxylates involves the reaction of amidinium salts with enol

ethers of β-ketoesters. For the synthesis of Ethyl 4-methylpyrimidine-5-carboxylate, a

plausible approach would involve the condensation of formamidine (as the amidinium salt) with

an appropriate derivative of ethyl acetoacetate.

Experimental Workflow for a General Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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